Cas no 941923-04-2 (1-(2-chlorophenyl)-3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 941923-04-2
• MF: C₁₅H₁₂Cl₂N₆O
• MW: 363.201379776001
• CID: 5857300
• PubChem ID: 18566065
• Update Time: 2025-05-25

1-(2-chlorophenyl)-3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]urea
• 1-(2-chlorophenyl)-3-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)urea
• F2072-0238
• 1-(2-chlorophenyl)-3-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
• AKOS024626128
• 941923-04-2
• 1-(2-chlorophenyl)-3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

• Inchi： 1S/C15H12Cl2N6O/c16-10-5-7-11(8-6-10)23-14(20-21-22-23)9-18-15(24)19-13-4-2-1-3-12(13)17/h1-8H,9H2,(H2,18,19,24)
• InChI Key： ZHMVNSGHJOUMMJ-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCC1N(C2=CC=C(Cl)C=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 362.0449644g/mol
• Monoisotopic Mass: 362.0449644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(2-chlorophenyl)-3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

Compound CAS No 941923-04-2: A Comprehensive Overview

Compound CAS No 941923-04-2, also known as 1-(2-chlorophenyl)-3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea, is a complex organic compound with a unique structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its tetrazole ring system and urea functionality, which contribute to its potential applications in drug design and advanced materials.

The molecular structure of this compound features a tetrazole moiety attached to a urea group via a methylene bridge. The tetrazole ring is further substituted with a 4-chlorophenyl group, while the urea moiety is substituted with a 2-chlorophenyl group. This combination of functional groups and substituents makes the compound highly versatile and amenable to various chemical modifications.

Recent studies have highlighted the potential of tetrazole-containing compounds in drug discovery. For instance, researchers have explored the use of such compounds as inhibitors of certain enzymes and receptors, which could lead to novel therapeutic agents for diseases such as cancer and neurodegenerative disorders. The presence of chlorine substituents in this compound further enhances its pharmacokinetic properties, making it a promising candidate for drug development.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in materials science. The tetrazole ring system is known for its stability and reactivity, making it suitable for applications in polymer chemistry and nanotechnology. Recent advancements in these fields have demonstrated the feasibility of incorporating such compounds into advanced materials with tailored properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and industrial applications.

From an environmental standpoint, the stability and biodegradability of this compound are critical considerations. Studies have shown that the compound exhibits moderate stability under standard conditions, with limited degradation observed under UV light or acidic/basic conditions. These findings are essential for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, Compound CAS No 941923-04-2 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, underscores its potential as a valuable tool in drug discovery and materials science.